Cas no 2248821-01-2 (3-[[[[1-(3,4-Dimethylphenyl)cyclobutyl]methyl]amino]carbonyl]benzenesulfonyl fluoride)

• Product name: 3-[[[[1-(3,4-Dimethylphenyl)cyclobutyl]methyl]amino]carbonyl]benzenesulfonyl fluoride
• CAS No: 2248821-01-2
• MF: C₂₀H₂₂FNO₃S
• MW: 375.456987857819
• CID: 5412380
• PubChem ID: 138031208

3-[[[[1-(3,4-Dimethylphenyl)cyclobutyl]methyl]amino]carbonyl]benzenesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-({[1-(3,4-dimethylphenyl)cyclobutyl]methyl}carbamoyl)benzene-1-sulfonyl fluoride
• Z2768312709
• EN300-26593593
• 2248821-01-2
• 3-[[[[1-(3,4-Dimethylphenyl)cyclobutyl]methyl]amino]carbonyl]benzenesulfonyl fluoride

• Inchi： 1S/C20H22FNO3S/c1-14-7-8-17(11-15(14)2)20(9-4-10-20)13-22-19(23)16-5-3-6-18(12-16)26(21,24)25/h3,5-8,11-12H,4,9-10,13H2,1-2H3,(H,22,23)
• InChI Key： QWHQKFWSDRWITQ-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC=CC(C(NCC2(C3=CC=C(C)C(C)=C3)CCC2)=O)=C1

Computed Properties

• Exact Mass: 375.13044290g/mol
• Monoisotopic Mass: 375.13044290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.6Ų
• XLogP3: 4.5

Experimental Properties

• Density: 1.240±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 532.9±38.0 °C(Predicted)
• pka: 13.68±0.46(Predicted)